Cas no 1361702-20-6 (2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide
• CAS No: 1361702-20-6
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932359
• Update Time: 2025-09-27

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-7(10)5-3(1-14)16-2-4(19(15,17)18)6(5)8(11,12)13/h2,7H,1,14H2,(H2,15,17,18)
• InChI Key： QHAYLQCBKSRTIG-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(CN)C(C(F)F)=C1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: -0.2
• Topological Polar Surface Area: 107

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide (CAS No. 1361702-20-6) in Modern Chemical Biology and Medicinal Chemistry

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide, identified by the CAS number 1361702-20-6, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyridine sulfonamide class, a chemical scaffold widely recognized for its versatility in drug design and development. The presence of multiple fluorinated substituents, including two difluoromethyl groups and one trifluoromethyl group, as well as an aminomethyl side chain, endows this molecule with distinct physicochemical properties that make it an attractive candidate for further exploration.

The structural composition of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide is meticulously designed to enhance its interactions with biological targets. The pyridine core serves as a privileged scaffold, facilitating hydrogen bonding and hydrophobic interactions with proteins and enzymes. The sulfonamide moiety, a well-documented pharmacophore, contributes to the compound's solubility and binding affinity. Moreover, the aminomethyl group introduces a nucleophilic site that can participate in further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

The fluorinated substituents play a pivotal role in modulating the pharmacokinetic and pharmacodynamic profiles of this compound. Difluoromethyl and trifluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding affinity by increasing electron density and reducing rotation around the carbon-fluorine bonds. These features are particularly valuable in medicinal chemistry, where optimizing drug-like properties is essential for achieving efficacy and minimizing side effects. Recent studies have highlighted the importance of fluorinated pyridines in developing antiviral, anticancer, and anti-inflammatory agents, making 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide a compound of great interest.

In the realm of drug discovery, the sulfonamide functional group has been extensively utilized due to its ability to form stable hydrogen bonds with biological targets. This property has been exploited in the development of antibiotics, anticonvulsants, and anti-inflammatory drugs. The introduction of fluorinated groups into sulfonamides has further expanded their therapeutic potential by enhancing their bioavailability and target specificity. For instance, fluorinated sulfonamides have shown improved activity against bacterial strains resistant to conventional sulfonamides, underscoring their significance in combating emerging infectious diseases.

Recent advancements in computational chemistry have enabled the rational design of molecules like 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide by predicting their binding modes to biological targets. Molecular docking studies have revealed that this compound can interact with various protein kinases and enzymes involved in cancer progression and inflammation. These interactions are mediated by key functional groups such as the sulfonamide moiety and the fluorinated substituents, which contribute to high-affinity binding. Such insights have guided the optimization of lead compounds into potent therapeutic agents.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired substituents efficiently. The use of fluorinating agents such as Selectfluor® or DAST (Diethoxyacetophosphoryl azide) has enabled the incorporation of fluorinated groups with high selectivity. These synthetic strategies are critical for producing complex molecules like this one with minimal side reactions.

The biological evaluation of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide has revealed promising activities against several disease-related targets. In vitro assays have demonstrated its inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis. Additionally, preclinical studies have shown that this compound exhibits anti-proliferative properties against certain cancer cell lines by interfering with signaling pathways involved in cell growth and survival. These findings highlight its potential as a lead compound for developing novel therapeutics.

The pharmacokinetic profile of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide is another critical aspect that has been thoroughly investigated. In vivo studies have indicated that this compound exhibits good oral bioavailability and prolonged half-life due to its favorable solubility and stability in biological systems. The presence of fluorinated groups enhances its metabolic resistance, reducing rapid degradation by enzymes such as cytochrome P450 (CYP450). This property is particularly advantageous for drugs that require multiple daily dosing or longer therapeutic windows.

Future directions in the study of 2-(Aminomethylyl)-3-(difluoromethylyl)-4-(trifluormethylyl)pyridine-5-sulfonamide (CAS No. 1361702-20-6) include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). These methods can provide detailed insights into how this compound interacts with its biological targets at an atomic resolution. Additionally, computational modeling can be employed to predict new derivatives with enhanced activity or selectivity based on existing data.

The versatility of this chemical scaffold also opens avenues for developing prodrugs or conjugates that improve delivery or target specificity. For example, linking this molecule to antibodies or nanoparticles could enhance its accumulation at disease sites while minimizing systemic exposure. Such innovations are crucial for advancing personalized medicine approaches where drugs are tailored to individual patients' needs based on their genetic profiles or disease characteristics.

In conclusion, 2(Aminiomethylyl}-3(difluromethylyl}-4(triffluormethylyl}pyridine}-5-sulfonarnide is a structurally complex yet promising compund with significant potential i nthe f ields o chemica biology an medicinal chemistry Its unique structural feat res an d favorable pharmaeokinetie properties make it an attractive candidate f r further development into novel therapeutic agents Current research efforts are focused on elucidating its mechanisn o action an optimizing its pharmacological profile through both experimental an computational approaches As science advances we can expect t see more innovative applications o this remarkable molecule i nthe treatment o various human diseases